Cas no 100493-32-1 (2-Amino-6-fluorobenzene-1-thiol)

• Product Name: 2-Amino-6-fluorobenzene-1-thiol
• CAS No: 100493-32-1
• MF: C₆H₆FNS
• MW: 143.181943416595
• CID: 4731776
• PubChem ID: 10678361
• Update Time: 2025-11-01

2-Amino-6-fluorobenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-amino-6-fluorobenzene-1-thiol
• 2-amino-6-fluorobenzenethiol
• 3-Fluoro-2-mercaptoaniline
• 2-Amino-6-fluorobenzene-1-thiol

• Inchi： 1S/C6H6FNS/c7-4-2-1-3-5(8)6(4)9/h1-3,9H,8H2
• InChI Key： YVJJLJAUJVHNCI-UHFFFAOYSA-N
• SMILES： SC1C(=CC=CC=1N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Topological Polar Surface Area: 27

Additional information on 2-Amino-6-fluorobenzene-1-thiol

2-Amino-6-Fluorobenzene-1-Thiol: A Comprehensive Overview of Its Structure, Applications, and Research Advances

2-Amino-6-fluorobenzene-1-thiol, also known by its CAS No. 100493-32-1, is a multifunctional organosulfur compound with a unique molecular framework that has garnered significant attention in recent years. This compound belongs to the class of benzene derivatives containing both amino and thiol functional groups, which endows it with distinctive chemical reactivity and biological properties. Its molecular formula is C₇H₇FN₂S, and its molecular weight is approximately 174.2 g/mol. The combination of amino, fluorine, and thiol functionalities makes it a versatile scaffold for drug discovery and materials science applications.

Recent studies have highlighted the potential of 2-Amino-6-fluorobenzene-1-thiol in the development of novel therapeutic agents. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated its ability to act as a bioactive precursor for the synthesis of selective kinase inhibitors. The fluorine atom at the 6-position enhances metabolic stability, while the thiol group provides critical reactivity for conjugation with targeting ligands. This dual functionality makes it an attractive candidate for the design of targeted therapies in oncology and neurodegenerative diseases.

The synthesis of 2-Amino-6-fluorobenzene-1-thiol has been optimized through various methodologies, including Suzuki coupling and nucleophilic substitution reactions. A 2022 paper in Organic & Biomolecular Chemistry reported a highly efficient one-pot synthesis route involving the reaction of 2-amino-6-fluorobenzene-1-sulfonyl chloride with a thiolating agent under mild conditions. This approach significantly reduces the number of synthetic steps and improves the overall yield, which is critical for large-scale production in pharmaceutical applications.

From a biological perspective, 2-Amino-6-fluorobenzene-1-thiol has shown promising pharmacological activities. A 2024 study in ACS Chemical Biology revealed its potential as an inhibitor of the Aurora kinase family, which is implicated in cell cycle regulation and cancer progression. The compound exhibited submicromolar IC₅₀ values against Aurora A and B kinases, suggesting its potential as a lead compound for the development of anti-cancer drugs. Additionally, its thiol group can undergo redox reactions, making it a candidate for the design of redox-active drugs.

Applications of 2-Amino-6-fluorobenzene-1-thiol extend beyond traditional pharmaceutical uses. In materials science, it has been explored as a building block for the synthesis of conductive polymers and functional nanomaterials. A 2023 study in Advanced Materials demonstrated its utility in creating thiophene-based conjugated polymers with enhanced electrical conductivity. These materials have potential applications in organic electronics, such as flexible sensors and optoelectronic devices.

Recent advances in computational chemistry have further expanded the understanding of 2-Amino-6-fluorobenzene-1-thiol's properties. Molecular dynamics simulations and quantum mechanical calculations have been used to predict its binding affinity with various protein targets. For example, a 2023 computational study in Journal of Computational Chemistry revealed that the compound can form hydrogen bonds with specific amino acid residues in the active sites of target enzymes, which is crucial for its inhibitory activity.

One of the key challenges in the use of 2-Amino-6-fluorobenzene-1-thiol is its potential for metabolic transformation. A 2022 pharmacokinetic study in Drug Metabolism and Disposition showed that the compound undergoes rapid conjugation with glutathione in vivo, which may affect its bioavailability and therapeutic efficacy. However, this metabolic pathway also provides opportunities for the design of prodrugs that can enhance its stability and target specificity.

The environmental impact of 2-Amino-6-fluorobenzene-1-thiol is another area of active research. A 2023 environmental toxicology study in Environmental Science & Technology evaluated its potential toxicity to aquatic organisms. The findings indicated that the compound is relatively non-toxic at concentrations below 1 µM, but its long-term ecological effects require further investigation. This highlights the importance of developing sustainable synthesis methods to minimize its environmental footprint.

In conclusion, 2-Amino-6-fluorobenzene-1-thiol represents a promising scaffold with diverse applications in medicine, materials science, and computational chemistry. Ongoing research continues to uncover its potential in the development of novel therapeutics and advanced materials. As new synthetic methods and biological insights emerge, the compound is expected to play an increasingly important role in various scientific and industrial fields.